4-Aza-5a-androstan-1-ene-3-one-17b-carboxylic acid

• CAS No.: 104239-97-6
• Product Name: 4-Aza-5a-androstan-1-ene-3-one-17b-carboxylic acid
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol
• IUPAC Name: (1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxylic acid
• Standard InChI: InChI=1S/C19H27NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h8,10-15H,3-7,9H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14+,15+,18-,19+/m0/s1
• Standard InChIKey: FDESQZBVTKLIQN-MLGOENBGSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)O)CC[C@@H]4[C@@]3(C=CC(=O)N4)C
• SMILES: CC12CCC3C(C1CCC2C(=O)O)CCC4C3(C=CC(=O)N4)C
• Canonical SMILES: CC12CCC3C(C1CCC2C(=O)O)CCC4C3(C=CC(=O)N4)C
• Appearance: Off-White Solid
• Melting Point: >280 °C
• Description: An impurity of Finasteride. Finasteride is a 4-azasteroid analog of testosterone that competitively blocks type II 5α-reductase activity with 100-fold greater affinity than for the type I enzyme.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 3-Oxo-4-aza-5α-αndrost-1-ene-17β-carboxylic Acid
• PubChem Compound: 9839970
• Last Modified: Nov 11 2021